Cas no 7642-04-8 (2-Octene, (2Z)-)

(2Z)-2-Octene is a high-purity unsaturated hydrocarbon with the molecular formula C₈H₁₆, characterized by its cis-configuration at the double bond. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the production of fine chemicals, fragrances, and specialty polymers. Its well-defined structure and reactivity make it valuable for controlled reactions, including hydrogenation, oxidation, and polymerization. The (2Z)-isomer offers distinct steric and electronic properties compared to its trans-counterpart, influencing selectivity in catalytic processes. Available in standardized grades, it ensures consistency for research and industrial applications. Proper handling under inert conditions is recommended due to its flammability and sensitivity to air and light.

2-Octene, (2Z)- structure

Product Name:2-Octene, (2Z)-

CAS No:7642-04-8

MF:C₈H₁₆

MW:112.212642669678

MDL:MFCD00065146

CID:564589

PubChem ID:87574106

Update Time:2025-05-27

2-Octene, (2Z)- Chemical and Physical Properties

Names and Identifiers

- 2-Octene, (2Z)-
- cis-2-Octene
- (2Z)-2-Octene
- (Z)-2-C8H16
- (Z)-2-Octene
- (Z)-Oct-2-ene
- 2-Octene, cis-
- cis-2-Octene100µg
- cis-Octene-2
- 2-OCTENE (CIS)
- NSC-66572
- NS00081798
- NSC97522
- UNII-UEA8FBZ56Q
- EINECS 231-577-9
- E-2-Octene
- NSC-97522
- BS-23502
- 7642-04-8
- UEA8FBZ56Q
- DTXSID601014222
- NSC 244460
- Q24736444
- T72919
- MFCD00065146
- O0098
- 2-OCTENE
- NSC66572
- AKOS006228003
- NSC-244460
- CHEBI:88819
- OCTENE-2
- .BETA.-CIS-OCTENE
- 2-Octene, (Z)-
- 111-67-1
- (2Z)-OCT-2-ENE
- DTXCID10911835
- (Z)Oct2ene
- 2Octene (cis)
- BETA-CIS-OCTENE
- 2Octene, (2Z)
- cis-oct-2-ene
- MDL： MFCD00065146
- Inchi： 1S/C8H16/c1-3-5-7-8-6-4-2/h3,5H,4,6-8H2,1-2H3/b5-3-
- InChI Key： ILPBINAXDRFYPL-HYXAFXHYSA-N
- SMILES： C(CC)CC/C=C\C

Computed Properties

Exact Mass: 112.12528
Monoisotopic Mass: 112.125
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 8
Rotatable Bond Count: 4
Complexity: 53.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 3.7
Topological Polar Surface Area: 0

Experimental Properties

Color/Form: Not available
Density: 0.73
Melting Point: -100.2°C
Boiling Point: 126°C
Flash Point: 21°C
Refractive Index: 1.4140 to 1.4180
PSA: 0
LogP: 3.14280
Solubility: Not available

2-Octene, (2Z)- Security Information

Symbol:
Prompt：dangerous
Hazard Statement： H225-H304
Warning Statement： P210-P233-P240-P241+P242+P243-P280-P301+P310+P331-P303+P361+P353-P370+P378-P403+P235-P405-P501
Hazardous Material transportation number：3295
Hazard Category Code： 11-36/37/38
Safety Instruction： 16-26-36/37/39
HazardClass：3.1
PackingGroup：II

2-Octene, (2Z)- Pricemore >>

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Fluorochem	162400-1ml	cis-2-Octene	7642-04-8	95%	1ml	￡46.00	2022-02-28
Fluorochem	162400-5ml	cis-2-Octene	7642-04-8	95%	5ml	￡140.00	2022-02-28
abcr	AB123346-1 ml	cis-2-Octene, 95%; .	7642-04-8	95%	1 ml	€94.00	2024-04-16
abcr	AB123346-5 ml	cis-2-Octene, 95%; .	7642-04-8	95%	5 ml	€248.80	2024-04-16
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